Cas no 2408970-68-1 (3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide)

3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide is a heterocyclic compound featuring a piperidine core substituted with a 1,2,4-triazole moiety and a carboxamide functional group. This structure imparts potential pharmacological relevance, particularly in medicinal chemistry, where such scaffolds are explored for their bioactivity. The presence of the triazole ring enhances metabolic stability and binding affinity, while the carboxamide group offers hydrogen-bonding capabilities, improving interactions with biological targets. The compound’s well-defined synthetic route and structural modularity make it a valuable intermediate for drug discovery, particularly in the development of CNS-targeting or enzyme-modulating agents. Its purity and stability under standard conditions further support its utility in research applications.
3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide structure
2408970-68-1 structure
Product Name:3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide
CAS No:2408970-68-1
MF:C9H15N5O
MW:209.248300790787
CID:5902747
PubChem ID:165673811
Update Time:2025-10-29

3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • EN300-7500237
    • 2408970-68-1
    • 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide
    • Inchi: 1S/C9H15N5O/c1-13-6-11-12-8(13)7-3-2-4-14(5-7)9(10)15/h6-7H,2-5H2,1H3,(H2,10,15)
    • InChI Key: FPSXSSGHSWTGKJ-UHFFFAOYSA-N
    • SMILES: O=C(N)N1CCCC(C2=NN=CN2C)C1

Computed Properties

  • Exact Mass: 209.12766012g/mol
  • Monoisotopic Mass: 209.12766012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 77Ų

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Additional information on 3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide

3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide: A Promising Compound in Medicinal Chemistry

3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide (CAS No. 2408970-68-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as triazoles, which are widely studied for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties.

The structure of 3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide features a piperidine ring linked to a 1,2,4-triazole moiety through a methyl group. The piperidine ring is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and its flexibility in binding to various protein targets. The 1,2,4-triazole ring, on the other hand, is known for its high chemical stability and ability to participate in various biological interactions.

Recent studies have highlighted the potential of 3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the activation of microglial cells and reducing oxidative stress. These findings suggest that 3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide could be a valuable candidate for the development of new therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, 3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide has also shown promise in the field of cancer research. A study conducted by researchers at the National Institutes of Health found that this compound selectively inhibits the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings open up new avenues for the development of targeted cancer therapies with reduced side effects.

The pharmacokinetic properties of 3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This makes it an attractive candidate for further clinical development. Additionally, the compound's low toxicity profile and high therapeutic index further enhance its potential as a safe and effective therapeutic agent.

In conclusion, 3-(4-Methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carboxamide (CAS No. 2408970-68-1) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of drug discovery and development.

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